Ethyl 5-(cyclohexanecarboxamido)-3-methylbenzofuran-2-carboxylate
Overview
Description
Molecular Structure Analysis
This involves determining the arrangement of atoms in the molecule and can be done using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes the reactants, products, and mechanisms of the reactions .Physical And Chemical Properties Analysis
This includes properties like melting point, boiling point, solubility, density, refractive index, and specific rotation .Scientific Research Applications
Chemical Reactions and Synthesis
Research has explored the photolysis of related compounds, such as ethyl 5-oxo-2-phenyl-2,5-dihydroisoxazole-4-carboxylate, which upon exposure to specific conditions, can form carbenes captured by various agents. These reactions highlight the potential for creating novel chemical entities and exploring new pathways in organic synthesis (Ang, Prager, & Williams, 1995).
Pharmacological Research
Studies on structurally related compounds have shown potential in the development of new pharmacological agents. For instance, derivatives of similar structures have been investigated for their anti-tumor, antidepressant, and receptor antagonist properties. These findings suggest that Ethyl 5-(cyclohexanecarboxamido)-3-methylbenzofuran-2-carboxylate could be explored for similar pharmacological applications (Nassar, Atta-Allah, & Elgazwy, 2015).
Catalysis and Material Science
Some research has focused on the synthesis and characterization of compounds with specific structural features for use in catalysis or material science. These studies provide a foundation for understanding how Ethyl 5-(cyclohexanecarboxamido)-3-methylbenzofuran-2-carboxylate might be utilized in developing new materials or catalytic processes.
Antimicrobial and Antioxidant Properties
The synthesis and biological evaluation of structurally related compounds have identified some with significant antimicrobial and antioxidant activities. This suggests potential areas of application for Ethyl 5-(cyclohexanecarboxamido)-3-methylbenzofuran-2-carboxylate in the development of new antimicrobial or antioxidant agents (Raghavendra et al., 2016).
Safety And Hazards
properties
IUPAC Name |
ethyl 5-(cyclohexanecarbonylamino)-3-methyl-1-benzofuran-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NO4/c1-3-23-19(22)17-12(2)15-11-14(9-10-16(15)24-17)20-18(21)13-7-5-4-6-8-13/h9-11,13H,3-8H2,1-2H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MELLOVWYKWAMBS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=C(O1)C=CC(=C2)NC(=O)C3CCCCC3)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-(cyclohexanecarboxamido)-3-methylbenzofuran-2-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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